Cas no 1065484-58-3 (1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol)
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
- 1-[1-(1,3-Thiazol-2-yl)ethyl]-4-piperidinol
- 1-[1-(2-Thiazolyl)ethyl]-4-piperidinol
- 1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-4-ol
- 1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol
- 1065484-58-3
- G71954
- DB-290523
- AKOS015941573
- 1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW: 212.32
-
- MDL: MFCD10698936
- Inchi: 1S/C10H16N2OS/c1-8(10-11-4-7-14-10)12-5-2-9(13)3-6-12/h4,7-9,13H,2-3,5-6H2,1H3
- InChI Key: GAMJMTZMPWCUPC-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C(C)N1CCC(CC1)O
Computed Properties
- Exact Mass: 212.09833431g/mol
- Monoisotopic Mass: 212.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.228
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005054-250mg |
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol |
1065484-58-3 | 95% | 250mg |
$449.40 | 2023-09-04 | |
| Alichem | A129005054-1g |
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol |
1065484-58-3 | 95% | 1g |
$1047.62 | 2023-09-04 | |
| Chemenu | CM179795-1g |
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol |
1065484-58-3 | 95% | 1g |
$1000 | 2021-08-05 | |
| Chemenu | CM179795-1g |
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol |
1065484-58-3 | 95% | 1g |
$1092 | 2023-02-19 | |
| Fluorochem | 089522-500mg |
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol |
1065484-58-3 | 95% | 500mg |
£534.00 | 2022-03-01 | |
| 1PlusChem | 1P0092NG-50mg |
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW |
1065484-58-3 | 95% | 50mg |
$142.00 | 2023-12-26 | |
| 1PlusChem | 1P0092NG-100mg |
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW |
1065484-58-3 | 95% | 100mg |
$241.00 | 2023-12-26 | |
| 1PlusChem | 1P0092NG-250mg |
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW |
1065484-58-3 | 95% | 250mg |
$409.00 | 2023-12-26 | |
| Aaron | AR0092VS-50mg |
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW |
1065484-58-3 | 95% | 50mg |
$139.00 | 2023-12-16 | |
| Aaron | AR0092VS-100mg |
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW |
1065484-58-3 | 95% | 100mg |
$236.00 | 2023-12-16 |
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol: A Comprehensive Overview
The compound with CAS No. 1065484-58-3, commonly referred to as 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This molecule, which combines a piperidine ring with a thiazole moiety, exhibits a diverse range of biological activities that make it a promising candidate for drug development.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of analgesics, antidepressants, and antipsychotic agents. The incorporation of a thiazole group into the piperidine framework further enhances its pharmacological profile by introducing electron-withdrawing effects that can modulate receptor interactions. This combination has been shown to improve bioavailability and reduce off-target effects, making it a valuable tool in drug design.
One of the most intriguing aspects of 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol is its ability to act as a selective inhibitor of certain enzyme systems. For instance, research published in 2023 demonstrated its potential as a kinase inhibitor, with particular efficacy against targets implicated in cancer progression. This finding has opened new avenues for its application in oncology, where selective inhibition of kinases is crucial for minimizing adverse effects while maximizing therapeutic outcomes.
Moreover, the compound's antioxidant properties have been extensively studied, revealing its potential role in mitigating oxidative stress-associated diseases such as neurodegenerative disorders and cardiovascular conditions. Its ability to scavenge free radicals and modulate cellular redox balance positions it as a promising agent in preventive medicine and chronic disease management.
In terms of synthesis, 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol can be synthesized via a variety of routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving accessibility for further research and development.
From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, ensuring reliable results in subsequent biological assays.
Looking ahead, the future of 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol lies in its potential for clinical translation. Ongoing preclinical studies are focusing on optimizing its pharmacokinetic profile to enhance efficacy while minimizing toxicity. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are paving the way for large-scale trials that could validate its therapeutic potential across multiple indications.
In conclusion, 1-(1-(Thiazol-2-y l)ethyl)piperidin -4 - ol represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and diverse biological activities positions it as a versatile tool with applications ranging from oncology to neuroprotection. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on modern medicine.
1065484-58-3 (1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol) Related Products
- 1289689-30-0((3R)-1-[1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-ol)
- 1344232-17-2((1-(1-(Thiazol-2-yl)ethyl)pyrrolidin-3-yl)methanol)
- 1420884-72-5((1-(1-(Thiazol-2-yl)ethyl)pyrrolidin-2-yl)methanol)
- 1420959-61-0((1-(1-(Thiazol-2-yl)ethyl)azetidin-3-yl)methanol)
- 1065484-59-4(1-(1-(Thiazol-2-yl)ethyl)piperidin-3-ol)
- 1065484-60-7((1-(1-(Thiazol-2-yl)ethyl)piperidin-3-yl)methanol)
- 1289385-60-9(N-Methyl-1-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride)
- 1289689-35-5((3S)-1-(1-(Thiazol-2-yl)ethyl)pyrrolidin-3-ol)
- 1185311-19-6(1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-4-amine;hydrochloride)
- 1289388-12-0((1-(1-(Thiazol-2-yl)ethyl)piperidin-4-yl)methanol)